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Compound of Interest

Compound Name: Hexadecane-1,2-13C2

Cat. No.: B124825

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on Hexadecane-1,2-13Cz, a stable isotope-
labeled compound valuable in quantitative analysis. The document outlines its chemical
properties, typical applications, and a generalized experimental protocol for its use as an
internal standard.

Compound Identification and Properties

Hexadecane-1,2-13Cz is a form of hexadecane where two specific carbon atoms have been
replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an ideal internal
standard or tracer for analytical studies involving its non-labeled counterpart.

Quantitative Data Summary

The key physicochemical properties of Hexadecane-1,2-13C2 are summarized below for easy
reference.
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Property Value Citations
CAS Number 158563-27-0 [11[2][3][4]
Molecular Weight 228.43 g/mol [11[2][3]
Linear Formula CH3(CHz2)1313CH213CH3 [11[3]

Isotopic Purity

99 atom % 13C

[1]3]

Boiling Point 287 °C (lit.) [1][4]
Melting Point 18 °C (lit.) [1]14]
Density 0.780 g/mL at 25 °C [1]

Applications in Research

Due to its chemical identity with endogenous hexadecane but distinct mass, Hexadecane-1,2-

13C2 is primarily used as an internal standard for highly sensitive and accurate quantification in
mass spectrometry (MS) based methods, such as GC-MS and LC-MS.[3][5] Stable isotope-
labeled standards are considered the gold standard in quantitative mass spectrometry as they

co-elute with the analyte and experience similar ionization and matrix effects, thus correcting

for variations during sample preparation and analysis.[4][6]

Key application areas include:

o Environmental Analysis: Tracking the fate and degradation of petroleum hydrocarbons like

hexadecane in soil and water samples.[1][7][8]

e Metabolic Tracing: Studying the metabolic pathways and flux of alkanes in biological

systems, particularly in microorganisms capable of hydrocarbon degradation.[2][3][9]

e Drug Development: While not a drug itself, it can be used in absorption, distribution,

metabolism, and excretion (ADME) studies if hexadecane or related long-chain alkanes are

relevant to the formulation or metabolic process being investigated.[10]

Experimental Protocols
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The following section describes a generalized methodology for the use of Hexadecane-1,2-13Cz
as an internal standard for the quantification of unlabeled hexadecane in a complex matrix
(e.g., environmental or biological samples).

Materials and Reagents

o Hexadecane-1,2-13C: (Internal Standard, IS)

Unlabeled Hexadecane (Analyte standard for calibration curve)

High-purity organic solvent (e.g., hexane, dichloromethane)

Sample matrix (e.g., soil extract, cell lysate)

GC-MS or LC-MS system

Sample Preparation and Analysis

o Preparation of Stock Solutions: Prepare a stock solution of Hexadecane-1,2-13Cz at a known
concentration (e.g., 1 mg/mL) in a suitable organic solvent. Prepare a separate stock
solution of unlabeled hexadecane for creating calibration standards.

o Spiking the Internal Standard: Add a precise volume of the Hexadecane-1,2-13Cz stock
solution to each sample, calibration standard, and quality control (QC) sample at the
beginning of the sample preparation process. The goal is to achieve a consistent
concentration of the IS across all samples.

o Sample Extraction: Perform the necessary extraction procedure to isolate the analyte from
the sample matrix. This could involve liquid-liquid extraction, solid-phase extraction, or other
relevant techniques. The co-presence of the IS corrects for any analyte loss during this step.

o Preparation of Calibration Curve: Create a series of calibration standards by spiking known,
varying amounts of unlabeled hexadecane into a blank matrix. Each standard must also
contain the same fixed amount of the Hexadecane-1,2-13C: internal standard.

¢ GC-MS/LC-MS Analysis: Analyze the prepared samples, QCs, and calibration standards.
The mass spectrometer should be set to monitor specific mass-to-charge (m/z) ratios for
both the unlabeled analyte and the 3C-labeled internal standard.
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o Data Processing: For each injection, calculate the peak area ratio of the analyte to the
internal standard. Construct a calibration curve by plotting the peak area ratios of the
calibration standards against their known concentrations. The concentration of the analyte in
the unknown samples can then be determined from this curve.

Visualized Workflows

The following diagrams illustrate the logical flow of using a stable isotope-labeled compound in
a gquantitative analytical workflow and the relationship between key components. As
Hexadecane-1,2-13C:z is an analytical tool and not involved in biological signaling, no signaling
pathway is depicted.
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Caption: Workflow for quantification using an internal standard.
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Caption: Logical relationship for isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Hexadecane-1,2-13Cz in Scientific
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124825#cas-number-and-molecular-weight-of-
hexadecane-1-2-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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